Cas no 2301067-53-6 (2-Chloro-6-iodo-3-(2,2,2-trifluoroethoxy)-pyridine)

• Product Name: 2-Chloro-6-iodo-3-(2,2,2-trifluoroethoxy)-pyridine
• CAS No: 2301067-53-6
• MF: C₇H₄ClF₃INO
• MW: 337.465443611145
• MDL: MFCD31760327
• CID: 4783184
• Update Time: 2025-08-02

2-Chloro-6-iodo-3-(2,2,2-trifluoroethoxy)-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-iodo-3-(2,2,2-trifluoroethoxy)-pyridine
• 2-Chloro-6-iodo-3-(2,2,2-trifluoro-ethoxy)-pyridine

• MDL： MFCD31760327
• Inchi： 1S/C7H4ClF3INO/c8-6-4(1-2-5(12)13-6)14-3-7(9,10)11/h1-2H,3H2
• InChI Key： XVZUQIGQQCLLLB-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=N1)Cl)OCC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 3.6
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-6-iodo-3-(2,2,2-trifluoroethoxy)-pyridine

2-Chloro-6-iodo-3-(2,2,2-trifluoroethoxy)-pyridine: A Versatile Building Block in Modern Organic Synthesis

In the realm of heterocyclic chemistry, 2-Chloro-6-iodo-3-(2,2,2-trifluoroethoxy)-pyridine (CAS No. 2301067-53-6) has emerged as a valuable synthetic intermediate with diverse applications. This halogenated pyridine derivative combines multiple reactive sites - the chloro, iodo, and trifluoroethoxy substituents - making it particularly useful for cross-coupling reactions and nucleophilic substitution processes that are fundamental to pharmaceutical and materials science research.

The molecular structure of 2-Chloro-6-iodo-3-(2,2,2-trifluoroethoxy)-pyridine offers three distinct points for chemical modification: the 2-position chlorine, 6-position iodine, and the 3-position trifluoroethoxy group. This trifunctional nature has made it increasingly popular in medicinal chemistry, particularly for constructing complex molecules through sequential coupling strategies. Recent publications highlight its utility in developing novel kinase inhibitors and PET radiotracers, addressing current research trends in targeted cancer therapies and diagnostic imaging.

From a synthetic perspective, the iodo substituent at the 6-position enables various palladium-catalyzed cross-coupling reactions, including Suzuki, Stille, and Sonogashira couplings. The chloro group at the 2-position can participate in nucleophilic aromatic substitution (SNAr) reactions, while the trifluoroethoxy moiety provides both steric and electronic effects that can influence the reactivity of the pyridine ring. This combination of features makes CAS 2301067-53-6 particularly valuable for constructing multi-substituted pyridine scaffolds that are prevalent in many bioactive compounds.

The growing interest in fluorinated pharmaceuticals has further increased the relevance of 2-Chloro-6-iodo-3-(2,2,2-trifluoroethoxy)-pyridine. The trifluoroethyl group is known to improve metabolic stability, membrane permeability, and binding affinity in drug molecules. As researchers seek to develop more effective and selective therapeutic agents, compounds like 2301067-53-6 serve as crucial building blocks for incorporating these desirable properties into new molecular entities.

In material science applications, halogenated pyridine derivatives such as 2-Chloro-6-iodo-3-(2,2,2-trifluoroethoxy)-pyridine have shown promise in the development of organic electronic materials. The electron-withdrawing nature of the trifluoroethoxy group can significantly alter the electronic properties of conjugated systems, making this compound interesting for designing organic semiconductors and photovoltaic materials. Recent studies have explored its incorporation into π-conjugated systems for potential use in OLEDs and other optoelectronic devices.

The synthesis of 2-Chloro-6-iodo-3-(2,2,2-trifluoroethoxy)-pyridine typically involves selective halogenation of a pyridine precursor, followed by introduction of the trifluoroethoxy group. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting current industry trends toward more sustainable manufacturing processes. Researchers are particularly interested in developing catalytic methods for introducing the trifluoroethoxy moiety to reduce the environmental impact of fluorinated compound production.

Quality control of CAS 2301067-53-6 presents unique analytical challenges due to the presence of multiple halogens and the trifluoroethyl group. Advanced techniques such as 19F NMR spectroscopy and high-resolution mass spectrometry are typically employed to verify the identity and purity of this compound. These analytical methods are crucial for ensuring the reproducibility of reactions where 2-Chloro-6-iodo-3-(2,2,2-trifluoroethoxy)-pyridine is used as a starting material, especially in pharmaceutical applications where impurity profiles are strictly regulated.

The commercial availability of 2-Chloro-6-iodo-3-(2,2,2-trifluoroethoxy)-pyridine has increased in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer this compound with purity levels ranging from 95% to 99%, with higher purity grades commanding premium prices due to their utility in sensitive applications. Proper storage conditions (typically under inert atmosphere at low temperatures) are essential to maintain the stability of this polyhalogenated pyridine over extended periods.

Looking forward, the applications of 2-Chloro-6-iodo-3-(2,2,2-trifluoroethoxy)-pyridine are expected to expand as researchers continue to explore new reactions and transformations involving multi-functionalized heterocycles. Its combination of halogen substituents and fluorinated alkoxy group makes it particularly valuable for parallel synthesis and combinatorial chemistry approaches that are gaining popularity in drug discovery programs. The compound's versatility ensures it will remain an important tool for synthetic chemists working at the intersection of medicinal chemistry and materials science.

For researchers considering 2-Chloro-6-iodo-3-(2,2,2-trifluoroethoxy)-pyridine for their projects, it's important to consult recent literature for the latest synthetic applications and handling recommendations. The compound's reactivity profile allows for numerous transformations, but careful planning is required to fully exploit its multi-functional character while avoiding unwanted side reactions. As with all halogenated compounds, proper safety precautions should be observed during handling, though 2301067-53-6 does not fall under special regulatory categories that would restrict its use in most research settings.